Cas no 84682-27-9 (1-(4-Methylphenyl)cyclohexanecarboxylic acid)

• Product Name: 1-(4-Methylphenyl)cyclohexanecarboxylic acid
• CAS No: 84682-27-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD00065264
• CID: 60751
• PubChem ID: 98664
• Update Time: 2025-11-02

1-(4-Methylphenyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)cyclohexanecarboxylic acid
• 1-(p-Tolyl)-1-cyclohexanecarboxylic Acid
• 1-(4-METHYLPHENYL)-1-CYCLOHEXANECARBOXYLIC ACID
• 1-(4-methylphenyl)cyclohexane-1-carboxylic acid
• 1-(4-Methylphenyl)cyclohexanecarboxylicacid
• NSC 158275
• 1-(4-Methylphenyl)cyclohexanecarboxylic acid
• 1-p-Tolylcyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-(4-methylphenyl)-
• NSC158275
• 3021AC
• SBB057551
• 1-(p-Tolyl)-1-cyclohexanecarb
• A864044
• NSC-158275
• EN300-1829105
• EINECS 283-589-9
• 1-(4-METHYLPHENYL)-1-CYCLOHEXANECARBOXYLICACID
• 1-p-Tolyl-cyclohexanecarboxylic acid
• 1-(p-Tolyl)cyclohexanecarboxylicacid
• DTXSID40233673
• FT-0605867
• NS00038607
• MFCD00065264
• AKOS009156597
• SCHEMBL2860893
• 84682-27-9
• AS-63221
• T3097
• CS-0207459
• D86522
• AB90960
• DTXCID70156164
• DB-056817
• BEVYUARQHKRBMH-UHFFFAOYSA-N

• MDL： MFCD00065264
• Inchi： 1S/C14H18O2/c1-11-5-7-12(8-6-11)14(13(15)16)9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3,(H,15,16)
• InChI Key： BEVYUARQHKRBMH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Experimental Properties

• Color/Form: White to beige powder
• Density: 1.0317 (rough estimate)
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 318.98°C (rough estimate)
• Flash Point: 173.3 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 37.30000
• LogP: 3.28150

1-(4-Methylphenyl)cyclohexanecarboxylic acid Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-(4-Methylphenyl)cyclohexanecarboxylic acid

Comprehensive Guide to 1-(4-Methylphenyl)cyclohexanecarboxylic acid (CAS No. 84682-27-9): Properties, Applications, and Market Insights

1-(4-Methylphenyl)cyclohexanecarboxylic acid (CAS No. 84682-27-9) is a specialized organic compound with a unique cyclohexane backbone substituted with a 4-methylphenyl group and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical structure. The cyclohexanecarboxylic acid moiety provides excellent stability, while the 4-methylphenyl group enhances its lipophilicity, making it valuable for various industrial applications.

In recent years, the demand for 1-(4-Methylphenyl)cyclohexanecarboxylic acid has surged, particularly in the development of novel pharmaceutical intermediates and liquid crystal materials. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in designing anti-inflammatory and analgesic compounds. The compound's CAS No. 84682-27-9 is frequently searched in chemical databases, reflecting its growing importance in synthetic chemistry.

The synthesis of 1-(4-Methylphenyl)cyclohexanecarboxylic acid typically involves the Friedel-Crafts acylation of toluene with cyclohexanecarbonyl chloride, followed by oxidation to introduce the carboxylic acid group. This process yields high-purity material suitable for fine chemical applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's structural integrity and purity, which is crucial for research and industrial use.

One of the most exciting applications of 1-(4-Methylphenyl)cyclohexanecarboxylic acid is in the field of advanced materials. Its molecular structure makes it an excellent candidate for developing liquid crystal displays (LCDs) with improved thermal stability. With the global display technology market expanding rapidly, this compound's role in next-generation electronics has become a hot topic among material scientists and engineers.

From a commercial perspective, 1-(4-Methylphenyl)cyclohexanecarboxylic acid (CAS No. 84682-27-9) is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and electronic materials sectors. Current market trends indicate growing interest in this compound from Asia-Pacific regions, particularly China and Japan, where high-performance materials research is booming. Suppliers often highlight its high purity grade (≥98%) as a key selling point for research applications.

Environmental and safety considerations for handling 1-(4-Methylphenyl)cyclohexanecarboxylic acid are standard for organic compounds of its class. While not classified as hazardous, proper laboratory practices including personal protective equipment (PPE) should be maintained during handling. The compound's biodegradability profile and eco-friendly disposal methods are increasingly important factors for environmentally conscious researchers and manufacturers.

Future research directions for 1-(4-Methylphenyl)cyclohexanecarboxylic acid include exploring its potential in green chemistry applications and as a precursor for bioactive molecules. With the pharmaceutical industry's shift toward sustainable synthesis methods, this compound's versatility positions it as a valuable asset in medicinal chemistry. Its CAS No. 84682-27-9 continues to appear in patent applications, signaling ongoing innovation in its utilization.

For researchers seeking 1-(4-Methylphenyl)cyclohexanecarboxylic acid, it's essential to verify the supplier's quality control processes and analytical certificates. The compound is typically available in various packaging options, from gram-scale for laboratory research to kilogram quantities for industrial applications. Storage recommendations usually suggest keeping the material in cool, dry conditions away from strong oxidizers to maintain stability.

The price trends for 1-(4-Methylphenyl)cyclohexanecarboxylic acid (CAS No. 84682-27-9) have shown moderate fluctuations in recent years, influenced by raw material costs and demand from end-use industries. Market analysts predict steady growth in consumption, particularly from the electronic materials sector, where its application in display technologies continues to expand. Custom synthesis services for derivatives of this compound are also becoming more prevalent.

In conclusion, 1-(4-Methylphenyl)cyclohexanecarboxylic acid represents an important chemical building block with diverse applications across multiple industries. Its unique combination of aromatic and alicyclic characteristics, coupled with the versatile carboxylic acid functionality, ensures its continued relevance in chemical research and industrial applications. As innovation in material science and pharmaceutical development progresses, this compound's significance is likely to grow further in the coming years.